2-Hydroxypropionitrile

• CAS No.: 78-97-7
• Product Name: 2-Hydroxypropionitrile
• Molecular Formula: C3H5NO
• Molecular Weight: 71.08 g/mol
• IUPAC Name: 2-hydroxypropanenitrile
• Standard InChI: InChI=1S/C3H5NO/c1-3(5)2-4/h3,5H,1H3
• Standard InChIKey: WOFDVDFSGLBFAC-UHFFFAOYSA-N
• SMILES: CC(C#N)O
• Canonical SMILES: CC(C#N)O
• Boiling Point: 360 to 363 °F at 760 mm Hg Slight decomposition (EPA, 1998); 183.0 °C; 221 °C
• Colorform: YELLOW LIQUID; Straw-colored liq
• Density: 0.9877 at 68 °F (EPA, 1998); 0.9877 @ 20 °C/4 °C
• Flash Point: 170 °F (EPA, 1998); 171 °F (77 °C) (closed cup)
• Melting Point: -40 °F (EPA, 1998); -40.0 °C; -40 °C
• Physical Description: Straw colored liquid. Used as a solvent /intermediate in production of ethyl lactate and lactic acid. (EPA, 1998)
• Description: Straw colored liquid. Used as a solvent /intermediate in production of ethyl lactate and lactic acid. (EPA, 1998)
• Solubility: greater than or equal to 100 mg/mL at 73° F (NTP, 1992); Soluble in water and alcohol; insoluble in petroleum ether and carbon disulfide.; Miscible in water and ethanol; soluble in ethyl ether and chloroform.
• Synonyms: acetaldehyde cyanohydrin; lactonitrile
• Vapor Density: 2.45 (EPA, 1998) (Relative to Air); 2.45 (Air= 1)
• Vapor Pressure: 10 mm Hg at 165.2 °F (EPA, 1998); 0.12 mmHg; 1.19X10-1 mm Hg @ 25 °C
• PubChem Compound: 6572
• Last Modified: Nov 11 2021